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Compound of Interest

Compound Name: Nitryl fluoride

Cat. No.: B3044571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitryl fluoride (NO₂F) is a powerful and versatile reagent characterized by its strong oxidizing

and electrophilic nature. These properties make it a valuable tool in synthetic chemistry,

particularly for the introduction of the nitro group (-NO₂) into organic molecules and the

formation of nitrate esters. Its reactivity profile allows for transformations that can be crucial in

the synthesis of energetic materials, pharmaceuticals, and other specialized chemical

intermediates. Understanding the scope and limitations of nitryl fluoride's reactions with

various nucleophiles is essential for its effective and safe utilization in a research and

development setting.

These application notes provide a summary of known reactions of nitryl fluoride with common

nucleophiles, including alcohols, amines, and aromatic compounds. Detailed experimental

protocols for key transformations are provided, along with a discussion of the reaction

mechanisms.

General Handling and Safety Precautions
Nitryl fluoride is a toxic and highly reactive gas. All manipulations should be carried out in a

well-ventilated fume hood by trained personnel. Appropriate personal protective equipment

(PPE), including safety glasses, lab coat, and gloves, must be worn. Reactions involving nitryl
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fluoride can be exothermic and may proceed vigorously; therefore, appropriate temperature

control and pressure-relief systems should be in place.

Reactions with Oxygen-Containing Nucleophiles
Reaction with Alcohols: Synthesis of Nitrate Esters
Nitryl fluoride is an effective reagent for the conversion of primary and secondary alcohols to

their corresponding nitrate esters. This transformation is of significant interest in the synthesis

of energetic materials and vasodilating drugs.

General Reaction:

R-OH + NO₂F → R-ONO₂ + HF

Data Presentation:

Alcohol Type
Substrate
Example

Product
Example

Typical Yield
(%)

Reference

Primary Ethanol Ethyl nitrate High [1]

Secondary Isopropanol Isopropyl nitrate Moderate to High [1]

Experimental Protocol: General Procedure for the Nitration of Alcohols with Nitryl Fluoride[1]

Reaction Setup: A solution of the alcohol in an inert solvent, such as acetonitrile, is prepared

in a flask equipped with a magnetic stirrer and a gas inlet. Potassium fluoride (KF) is added

as a hydrogen fluoride scavenger.

Reagent Addition: The flask is cooled to the desired temperature (typically between -20 °C

and 0 °C). Nitryl fluoride gas is then bubbled through the solution at a controlled rate.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is purged with an inert gas (e.g., nitrogen) to

remove any unreacted nitryl fluoride. The mixture is then filtered to remove the potassium
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fluoride. The filtrate is washed with water and brine, dried over an anhydrous salt (e.g.,

MgSO₄), and the solvent is removed under reduced pressure to yield the crude nitrate ester.

Purification: The crude product can be purified by distillation or column chromatography.

Reaction Mechanism:

The reaction is believed to proceed through a nucleophilic attack of the alcohol's oxygen atom

on the electrophilic nitrogen atom of nitryl fluoride, leading to the displacement of the fluoride

ion.

R-OH
(Alcohol) R-ONO₂

(Nitrate Ester)

Nucleophilic Attack

NO₂F
(Nitryl Fluoride) HF

(Hydrogen Fluoride)

Reactants
Intermediate

Products

Ar-H
(Aromatic Compound) Arenium Ion

[Ar(H)(NO₂)]⁺

Electrophilic Attack

NO₂F
(Nitryl Fluoride)

Ar-NO₂

(Nitroaromatic)
Deprotonation

HF
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Reactants

Reaction Product Collection Product

N₂O₄

Heated Tube
(300 °C)

CoF₃

Cold Traps
(Liquid N₂) NO₂F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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